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Compound of Interest

Compound Name: Butoxyacetic acid

Cat. No.: B1204154 Get Quote

CAS Number: 2516-93-0[1][2][3][4][5]

This technical guide provides an in-depth overview of butoxyacetic acid, a significant

metabolite of the industrial solvent 2-butoxyethanol. The information is tailored for researchers,

scientists, and drug development professionals, offering a detailed look at its chemical

properties, toxicological profile, metabolic pathways, and analytical methodologies.

Chemical and Physical Properties
Butoxyacetic acid is an aliphatic organic compound.[5] It is a colorless to light yellow liquid

with an acetic odor.[1][4] The following table summarizes its key quantitative properties.

Property Value Source

Molecular Formula C₆H₁₂O₃ [1][2][3][4][5]

Molecular Weight 132.16 g/mol [2][3]

Boiling Point 108 °C [4]

Density 1.017 - 1.0221 g/cm³ at 20 °C [1]

Vapor Density 4.6 [4]

Solubility
Soluble in water, alcohols, and

many organic solvents.[1]
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Safety and Toxicology
Butoxyacetic acid is the primary metabolite of 2-butoxyethanol and is largely responsible for

the toxic effects observed after exposure to the parent compound.[6] It is corrosive and can

cause severe skin burns and eye damage.[4][6] Inhalation may lead to severe irritation of the

respiratory tract.[4]

The toxicological data for butoxyacetic acid itself is not as extensively reported as for its

precursor, 2-butoxyethanol. However, the toxicity of 2-butoxyethanol is directly linked to the

metabolic formation of butoxyacetic acid.

Parameter
Value (for 2-
Butoxyethanol
)

Species Route Source

LD50 1480 mg/kg Rat Oral [3]

LD50 400 mg/kg Rabbit Dermal [3]

LC50 3 mg/L (4h) - Inhalation [3]

Metabolic Pathway
Butoxyacetic acid is formed in the body through the metabolism of 2-butoxyethanol. This

process primarily occurs in the liver via alcohol and aldehyde dehydrogenases.[2][6]
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Metabolism of 2-Butoxyethanol to Butoxyacetic Acid
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Caption: Metabolic conversion of 2-butoxyethanol.

Experimental Protocols
Determination of Butoxyacetic Acid in Urine by GC-MS
The quantification of butoxyacetic acid in urine is a key method for monitoring occupational

exposure to 2-butoxyethanol.[7][8] The following protocol is a representative method based on

gas chromatography-mass spectrometry (GC-MS).
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Workflow for GC-MS Analysis of Butoxyacetic Acid in Urine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=2516-93-0
https://academic.oup.com/toxsci/article-pdf/92/2/378/10955679/kfl007.pdf
https://www.emsdiasum.com/docs/technical/msds/11820.pdf
https://pim-resources.coleparmer.com/sds/67577.pdf
https://en.wikipedia.org/wiki/Butoxyacetic_acid
https://www.inchem.org/documents/cicads/cicads/cicad10.htm
https://pubmed.ncbi.nlm.nih.gov/17725869/
https://pubmed.ncbi.nlm.nih.gov/17725869/
https://www.ncbi.nlm.nih.gov/books/NBK594624/
https://www.ncbi.nlm.nih.gov/books/NBK594624/
https://www.benchchem.com/product/b1204154#butoxyacetic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1204154#butoxyacetic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1204154#butoxyacetic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1204154#butoxyacetic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1204154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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